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Compound of Interest

Compound Name:
tert-Butyl 6-nitro-1H-indole-1-

carboxylate

CAS No.: 219552-64-4

Cat. No.: B1290064

Get Quote

The indole nucleus is a renowned "privileged scaffold" in pharmacology, forming the core of

numerous approved drugs and natural products.[1] Its unique electronic properties and

structural rigidity make it an ideal template for interacting with a wide range of biological

targets. The compound tert-butyl 6-nitro-1H-indole-1-carboxylate, CAS 219552-64-4, is a

particularly valuable derivative for several strategic reasons:

Nitrogen Protection: The tert-butoxycarbonyl (Boc) group protects the indole nitrogen (N1),

preventing unwanted side reactions and directing subsequent electrophilic substitutions

away from the pyrrole ring. This protecting group is stable under a wide range of nucleophilic

and basic conditions yet can be cleanly removed with acid.[2]

A Handle for Functionalization: The nitro group at the 6-position of the benzene ring is a

versatile functional handle. Its primary value lies in its facile reduction to a primary amine,

which opens a gateway to a vast array of chemical transformations, including amide bond

formation and C-N cross-coupling reactions.
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Regiochemical Control: By starting with 6-nitroindole and subsequently protecting the

nitrogen, this intermediate provides unambiguous regiochemical control, ensuring that

functionality is introduced precisely at the desired position for structure-activity relationship

(SAR) studies.

Physicochemical and Spectroscopic Properties
Accurate characterization is the foundation of reproducible science. The key properties of tert-
butyl 6-nitro-1H-indole-1-carboxylate are summarized below.

Table 1: Physicochemical Properties
Property Value Reference(s)

CAS Number 219552-64-4 [3][4]

Molecular Formula C₁₃H₁₄N₂O₄ [3]

Molecular Weight 262.27 g/mol [3]

Appearance Solid [3]

Purity ≥97% (Typical) [3]

Storage
Sealed in a dry environment at

2-8°C
[3]

InChI Key
MQRWVUYQAKQBPO-

UHFFFAOYSA-N
[3]

Table 2: Expected Spectroscopic Data
Note: This data is predicted based on the analysis of structurally similar compounds. Actual

shifts may vary based on solvent and experimental conditions.
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Technique Expected Signals

¹H NMR

δ ~8.5 ppm (d, 1H): Proton at C7, ortho to the

nitro group. δ ~8.1 ppm (dd, 1H): Proton at C5,

ortho and para to the nitro group and indole

nitrogen. δ ~7.7 ppm (d, 1H): Proton at C4,

meta to the nitro group. δ ~7.6 ppm (d, 1H):

Proton at C2. δ ~6.6 ppm (d, 1H): Proton at C3.

δ ~1.7 ppm (s, 9H): Protons of the tert-butyl

group.

¹³C NMR

δ ~149 ppm: Carbonyl carbon of the Boc group.

δ ~144 ppm: Carbon at C6 bearing the nitro

group. δ ~136 ppm: Quaternary carbon at C7a.

δ ~128 ppm: Carbon at C2. δ ~120-125 ppm:

Aromatic CH carbons (C4, C5). δ ~115 ppm:

Aromatic CH carbon (C7). δ ~107 ppm: Carbon

at C3. δ ~85 ppm: Quaternary carbon of the tert-

butyl group. δ ~28 ppm: Methyl carbons of the

tert-butyl group.

IR (Infrared)

~1730 cm⁻¹: Strong C=O stretch (carbamate).

~1520 cm⁻¹ & ~1340 cm⁻¹: Strong asymmetric

and symmetric NO₂ stretches. ~2980 cm⁻¹: C-H

stretch (aliphatic).

Synthesis and Mechanistic Considerations
The most direct and regiochemically controlled synthesis of the title compound involves the N-

protection of commercially available 6-nitroindole. Attempting to nitrate N-Boc-indole often

leads to a mixture of isomers, with a strong preference for substitution at the 3-position under

many conditions.

Protocol 1: Synthesis via N-Boc Protection of 6-
Nitroindole
This procedure leverages the high reactivity of di-tert-butyl dicarbonate (Boc₂O) towards the

indole nitrogen in the presence of a base catalyst.
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Methodology:

Setup: To a round-bottom flask equipped with a magnetic stir bar, add 6-nitroindole (1.0 eq.).

Dissolution: Dissolve the starting material in a suitable aprotic solvent such as

Tetrahydrofuran (THF) or Acetonitrile.

Reagent Addition: Add 4-Dimethylaminopyridine (DMAP) (0.1 eq.) as a catalyst, followed by

the dropwise addition of a solution of di-tert-butyl dicarbonate (1.2 eq.) in the same solvent.

Reaction: Stir the reaction mixture at room temperature. The reaction progress can be

monitored by Thin-Layer Chromatography (TLC). The reaction is typically complete within 2-

4 hours.

Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

Redissolve the residue in ethyl acetate.

Purification: Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃,

and brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

The crude product can be further purified by flash column chromatography on silica gel to

yield the pure tert-butyl 6-nitro-1H-indole-1-carboxylate.

Causality and Expertise:

Why DMAP? DMAP is a highly effective nucleophilic catalyst that reacts with Boc₂O to form

a more reactive intermediate, which is then readily attacked by the indole nitrogen.[5] This

accelerates the reaction compared to using a non-nucleophilic base alone.

Why an aprotic solvent? Protic solvents like methanol could potentially compete with the

indole nitrogen in reacting with the Boc anhydride, reducing the yield. THF and acetonitrile

are excellent choices for solubilizing the reagents without interfering.[6]

Diagram: Mechanism of Boc Protection
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Caption: Mechanism of DMAP-catalyzed N-Boc protection of 6-nitroindole.

Core Reactivity and Synthetic Utility
The true power of tert-butyl 6-nitro-1H-indole-1-carboxylate lies in its capacity to be

transformed into more complex and valuable intermediates. The following protocols detail its

most critical reactions.

Protocol 2: Catalytic Reduction of the Nitro Group
The conversion of the 6-nitro group to a 6-amino group is arguably the most important reaction

of this compound. Catalytic hydrogenation is a clean and efficient method to achieve this

transformation.

Methodology:

Setup: Charge a hydrogenation vessel with tert-butyl 6-nitro-1H-indole-1-carboxylate (1.0

eq.) and a catalytic amount of 10% Palladium on Carbon (Pd/C) (5-10 mol% by weight).

Solvent: Add a suitable solvent, typically Methanol or Ethyl Acetate.

Hydrogenation: Seal the vessel, purge with nitrogen, and then introduce hydrogen gas (H₂).

The reaction can be run under a balloon of H₂ at atmospheric pressure or in a Parr shaker at

elevated pressure (e.g., 50 psi) for faster conversion.
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Monitoring: The reaction is monitored by TLC until the starting material is fully consumed.

Workup: After completion, carefully vent the hydrogen and purge the vessel with nitrogen.

Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the

pad with the reaction solvent.

Isolation: Concentrate the filtrate under reduced pressure to yield tert-butyl 6-amino-1H-

indole-1-carboxylate, which is often pure enough for subsequent steps.

Trustworthiness and Experimental Insight:

Catalyst Choice: Pd/C is a robust and highly effective catalyst for the reduction of aromatic

nitro groups.[7] It is generally preferred over other catalysts like Raney Nickel for its higher

chemoselectivity, leaving other functional groups (like the Boc-carbamate) intact.

Safety: Catalytic hydrogenation with Pd/C and H₂ is potentially hazardous. The catalyst is

pyrophoric when dry and exposed to air, and hydrogen is highly flammable. All operations

must be conducted in a well-ventilated fume hood, and the catalyst should never be allowed

to dry in the presence of air.

Protocol 3: Acid-Catalyzed Deprotection of the Boc
Group
To unmask the indole nitrogen for further reactions or to arrive at the final target molecule, the

Boc group is typically removed under acidic conditions.

Methodology:

Setup: Dissolve the N-Boc protected indole (e.g., tert-butyl 6-amino-1H-indole-1-carboxylate)

in an inert solvent like Dichloromethane (DCM).

Reagent Addition: Cool the solution to 0°C in an ice bath. Add an excess of Trifluoroacetic

Acid (TFA) (e.g., 20-50% v/v in DCM) dropwise.[8]

Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor by

TLC.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://publications.rwth-aachen.de/record/820581/files/820581.pdf
http://commonorganicchemistry.com/Rxn_Pages/Boc_Protection/Boc_Protection_TFA.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Once the reaction is complete, remove the solvent and excess TFA under reduced

pressure.

Neutralization: The resulting product will be the TFA salt of the indole. To obtain the free

base, dissolve the residue in a suitable solvent and wash with a mild base like saturated

aqueous NaHCO₃ until the aqueous layer is neutral or slightly basic.

Isolation: Dry the organic layer, filter, and concentrate to yield the deprotected indole.

Expertise in Practice:

Why TFA? TFA is highly effective for Boc deprotection because it is a strong acid that is also

volatile, making it easy to remove after the reaction.[9] The mechanism involves protonation

of the carbamate carbonyl, followed by the loss of the stable tert-butyl cation, which is

scavenged, and subsequent decarboxylation.[6]

Scavengers: In substrates sensitive to alkylation, the intermediate tert-butyl cation can cause

side reactions. Adding a scavenger like anisole or triethylsilane can trap this cation and

improve the purity of the final product.[2]

Visualization of Synthetic Pathways in Drug
Discovery
The true utility of tert-butyl 6-nitro-1H-indole-1-carboxylate is as a strategic linchpin. The

following workflow illustrates how this single starting material can be diversified to generate a

library of potential drug candidates.
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Caption: Synthetic diversification workflow starting from the title compound.

This workflow demonstrates how the initial reduction provides a key amine intermediate. This

intermediate can then be subjected to library-generating reactions like amide couplings or

modern cross-coupling reactions. A final deprotection step yields diverse sets of molecules

ready for biological screening.

Safety and Handling
Proper laboratory practice is paramount when handling any chemical reagent.
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Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid

generating dust. Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly sealed container in a cool, dry place as recommended (2-8°C).[3]

Fire: The material is combustible but not readily ignited. Use standard fire-extinguishing

media such as dry chemical, CO₂, or foam.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

